Cas no 406212-48-4 (tert-butyl 3-(hydroxymethyl)-3-methylpiperidine-1-carboxylate)
406212-48-4 structure
Product Name:tert-butyl 3-(hydroxymethyl)-3-methylpiperidine-1-carboxylate
CAS No:406212-48-4
MF:C12H23NO3
MW:229.3159
MDL:MFCD21642046
CID:2110451
PubChem ID:22258928
Update Time:2024-11-02
tert-butyl 3-(hydroxymethyl)-3-methylpiperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 3-(hydroxymethyl)-3-methylpiperidine-1-carboxylate
- 1-Boc-3-(hydroxymethyl)-3-methylpiperidine
- ZGNKCYOZCJEKOH-UHFFFAOYSA-N
- PB11536
- tertbutyl 3-(hydroxymethyl)-3-methyl-1-piperidinecarboxylate
- tert-butyl 3-(hydroxymethyl)-3-methyl-1-piperidinecarboxylate
- 3-hydroxymethyl-3-methyl-piperidine-1-carboxylic acid tert-butyl ester
- 1-Piperidinecarboxylic acid, 3-(hydroxymethyl)-3-methyl-,1,1-dime
- 1-Piperidinecarboxylic acid, 3-(hydroxymethyl)-3-methyl-,1,1-dimethylethyl ester
- P12981
- (S)-(1-Boc-3-methyl-3-piperidyl)methanol
- MFCD29059014
- EN300-5108625
- 406212-48-4
- (rac)-3-hydroxymethyl-3-methyl-piperidine-1-carboxylic acid tert-butyl ester
- DA-42502
- AKOS023671203
- AS-51571
- SY344110
- tert-Butyl 3-(hydroxymethyl)-3-methyl-piperidine-1-carboxylate
- CS-0048363
- SY099805
- MFCD21642046
- SCHEMBL2896952
-
- MDL: MFCD21642046
- Inchi: 1S/C12H23NO3/c1-11(2,3)16-10(15)13-7-5-6-12(4,8-13)9-14/h14H,5-9H2,1-4H3
- InChI Key: ZGNKCYOZCJEKOH-UHFFFAOYSA-N
- SMILES: O([H])C([H])([H])C1(C([H])([H])[H])C([H])([H])N(C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])C1([H])[H]
Computed Properties
- Exact Mass: 229.16779360g/mol
- Monoisotopic Mass: 229.16779360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.8
- XLogP3: 1.6
tert-butyl 3-(hydroxymethyl)-3-methylpiperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM320338-1g |
1-Boc-3-(hydroxymethyl)-3-methylpiperidine |
406212-48-4 | 95%+ | 1g |
$284 | 2022-09-01 | |
| Chemenu | CM320338-5g |
1-Boc-3-(hydroxymethyl)-3-methylpiperidine |
406212-48-4 | 95%+ | 5g |
$880 | 2022-09-01 | |
| abcr | AB458811-1 g |
1-Boc-3-(hydroxymethyl)-3-methylpiperidine; . |
406212-48-4 | 1g |
€249.00 | 2022-03-01 | ||
| abcr | AB458811-5 g |
1-Boc-3-(hydroxymethyl)-3-methylpiperidine; . |
406212-48-4 | 5g |
€697.00 | 2022-03-01 | ||
| abcr | AB458811-10 g |
1-Boc-3-(hydroxymethyl)-3-methylpiperidine; . |
406212-48-4 | 10g |
€1,094.60 | 2022-03-01 | ||
| TRC | B663705-50mg |
1-Boc-3-(hydroxymethyl)-3-methylpiperidine |
406212-48-4 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B663705-100mg |
1-Boc-3-(hydroxymethyl)-3-methylpiperidine |
406212-48-4 | 100mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B663705-500mg |
1-Boc-3-(hydroxymethyl)-3-methylpiperidine |
406212-48-4 | 500mg |
$ 250.00 | 2022-06-07 | ||
| Chemenu | CM320338-1g |
1-Boc-3-(hydroxymethyl)-3-methylpiperidine |
406212-48-4 | 95% | 1g |
$284 | 2021-08-18 | |
| Chemenu | CM320338-5g |
1-Boc-3-(hydroxymethyl)-3-methylpiperidine |
406212-48-4 | 95% | 5g |
$880 | 2021-08-18 |
tert-butyl 3-(hydroxymethyl)-3-methylpiperidine-1-carboxylate Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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